Cas no 2229083-89-8 (2-bromo-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-bromo-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2229083-89-8
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 6077844
• PubChem ID: 165668518
• Update Time: 2025-06-15

2-bromo-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol
• 2229083-89-8
• EN300-1944833
• 2-bromo-1-[4-methyl-3-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C10H10BrF3O/c1-6-2-3-7(9(15)5-11)4-8(6)10(12,13)14/h2-4,9,15H,5H2,1H3
• InChI Key： HVLAYLIVBARNDT-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C)=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 281.98671g/mol
• Monoisotopic Mass: 281.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol

Chemical Profile of 2-bromo-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol (CAS No. 2229083-89-8)

2-bromo-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol, identified by its Chemical Abstracts Service number (CAS No. 2229083-89-8), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and molecular research. This compound belongs to the class of aromatic ethers and exhibits a unique structural configuration characterized by a bromine substituent, a methyl group at the para position relative to the bromine, and a trifluoromethyl group at the meta position. Such structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The bromo substituent on the phenyl ring provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in medicinal chemistry for the assembly of biaryl systems, which are prevalent in many biologically active molecules. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, attributes that are often sought after in drug candidates to improve pharmacokinetic profiles.

The methyl group at the para position relative to the bromine not only influences the electronic properties of the aromatic ring but also contributes to steric interactions that can modulate binding affinity in biological targets. This positional arrangement allows for fine-tuning of physicochemical properties, making it an attractive scaffold for structure-activity relationship (SAR) studies. Researchers have leveraged this compound to explore novel pharmacophores targeting various diseases, including oncology and inflammatory disorders.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their enhanced bioavailability and resistance to metabolic degradation. The trifluoromethyl moiety, in particular, is well-documented for its ability to improve binding interactions with biological targets by increasing hydrophobicity and electronic effects. This has led to its incorporation into numerous drug candidates that have advanced into clinical trials. For instance, fluorinated analogs of kinase inhibitors have shown promise in treating cancers by selectively modulating enzyme activity.

The bromo atom in 2-bromo-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol serves as a versatile handle for further derivatization. Transition-metal-catalyzed reactions involving this bromine atom have been widely employed to introduce diverse functional groups across the aromatic ring or to connect this unit with other molecular fragments. Such transformations are essential for generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery pipelines.

One notable application of this compound is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes, making them attractive but challenging drug targets due to their large binding surfaces and lack of well-defined binding pockets. The structural features of 2-bromo-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol, including its aromatic system and substituents, provide a framework that can be tailored to disrupt specific PPIs implicated in diseases such as Alzheimer's and cancer.

Advances in computational chemistry have further enhanced the utility of this compound by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. The combination of experimental synthesis with computational modeling has accelerated the discovery process, leading to faster development cycles for new therapeutics.

The role of fluorinated aromatic compounds like 2-bromo-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol extends beyond their use as intermediates; they also serve as probes for understanding enzyme mechanisms and metabolic pathways. For example, fluorine atoms can be incorporated into substrates or inhibitors to study reaction kinetics or track metabolic transformations using isotopic labeling techniques. Such studies provide critical insights into drug metabolism and potential side effects, contributing to safer drug design.

Recent research has highlighted the importance of molecular diversity in therapeutic development, emphasizing that structurally unique compounds often exhibit novel biological activities. The scaffold provided by 2-bromo-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol supports this principle by allowing for diverse chemical modifications while retaining key pharmacophoric elements. This flexibility has been exploited to generate novel analogs with improved efficacy or reduced toxicity compared to existing drugs.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors such as benzaldehyde derivatives or halogenated aromatics. Key steps often include Grignard reactions for introducing alkyl groups, halogen exchange reactions for installing bromine atoms, and electrophilic aromatic substitution for incorporating trifluoromethylation reagents like trifluoromethyl iodide or copper-mediated processes using trifluoroacetic acid derivatives. Each synthetic step must be carefully optimized to ensure high yields and purity, which are critical for subsequent applications.

In conclusion, 2-bromo-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol (CAS No. 2229083-89-8) represents a significant asset in pharmaceutical research due to its versatile structural features and synthetic accessibility. Its incorporation into drug discovery programs has yielded promising candidates targeting various therapeutic areas. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is likely to remain at the forefront of medicinal chemistry innovation.